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Compound of Interest

Compound Name: 4,5-Dichloropicolinic acid

Cat. No.: B1331721

Application Notes and Protocols for 4,5-
Dichloropicolinic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the safe handling and storage of 4,5-
Dichloropicolinic acid, a chemical intermediate used in various research and development
applications. Adherence to these protocols is crucial to ensure personnel safety and maintain
the integrity of the compound.

Product Information and Physical Data

4,5-Dichloropicolinic acid is a chlorinated pyridinecarboxylic acid. Below is a summary of its
key physical and chemical properties.
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Property Value

CAS Number 73455-13-7

Molecular Formula CeH3CI2NO2
Molecular Weight 192.00 g/mol

Boiling Point 328.2°C at 760 mmHg
Flash Point 152.3°C

Density 1.612 g/cm3

Physical Form Solid

Hazard Identification and Safety Precautions

4,5-Dichloropicolinic acid is classified as a hazardous substance. The primary hazards
include skin, eye, and respiratory tract irritation. It is harmful if swallowed. All personnel
handling this compound must be thoroughly familiar with its hazards and follow all prescribed
safety precautions.

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
Precautionary Statements:
e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.
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e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 4,5-Dichloropicolinic acid to
minimize exposure risk.

PPE Item Specification
Eye Protection Chemical safety goggles or a face shield.
Hand Protection Chemical-resistant gloves (e.qg., nitrile rubber).

Laboratory coat, closed-toe shoes. For larger
Body Protection quantities, consider a chemical-resistant apron

or suit.

Use in a well-ventilated area. If dust is
Respiratory Protection generated, a NIOSH-approved respirator with a

particulate filter is recommended.

Experimental Protocols: Safe Handling and Storage

» Preparation: Before handling, ensure that the work area is clean and uncluttered. A chemical
fume hood should be used for all operations that may generate dust or aerosols.

» Dispensing: Carefully weigh and dispense the required amount of 4,5-Dichloropicolinic
acid in a fume hood. Use appropriate tools (e.g., spatula, weighing paper) to avoid direct
contact.

e Solution Preparation: When dissolving the compound, add it slowly to the solvent to prevent
splashing. If the dissolution is exothermic, use a cooling bath.
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Post-Handling: After handling, decontaminate all surfaces and equipment. Wash hands
thoroughly with soap and water.

Container: Store 4,5-Dichloropicolinic acid in its original, tightly sealed container.

Location: Keep in a cool, dry, and well-ventilated area.[1] Store away from direct sunlight and
sources of ignition.[2]

Segregation: Store separately from incompatible materials such as strong oxidizing agents,
strong bases, and strong acids.[3]

Labeling: Ensure the container is clearly labeled with the chemical name and all relevant
hazard warnings.

Small Spills:

[¢]

Evacuate non-essential personnel from the area.

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g.,

o

vermiculite, sand).

Collect the absorbed material into a suitable container for disposal.

[¢]

[e]

Clean the spill area with a suitable decontamination solution.
Large Spills:

o Evacuate the area immediately and alert emergency services.
o Prevent the spill from entering drains or waterways.

First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[4][5]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation persists.[5]
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o Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.[5]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[4][5]

» Containerization: Collect all waste containing 4,5-Dichloropicolinic acid in a designated,
labeled, and sealed container.

o Compatibility: Ensure the waste container is compatible with the chemical waste.[6]

» Disposal: Dispose of the chemical waste in accordance with all local, state, and federal
regulations.[3][7] Do not dispose of it down the drain or in the regular trash. Contact a
licensed professional waste disposal service.

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 4,5-
Dichloropicolinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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